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Compound of Interest

Compound Name:
2-Bromo-4,5-difluorophenylacetic

acid

Cat. No.: B1274928 Get Quote

For Immediate Reference: Operational and Disposal Plan

This document provides detailed procedural guidance for the safe handling and disposal of 2-
Bromo-4,5-difluorophenylacetic acid (CAS #883502-07-6), a halogenated aromatic

carboxylic acid. The procedures outlined are designed for researchers, scientists, and drug

development professionals to ensure safety and regulatory compliance. Adherence to these

protocols is critical to mitigate risks of chemical exposure and environmental contamination.

Pre-Disposal Safety and Handling
Before beginning any disposal-related activities, it is imperative to handle 2-Bromo-4,5-
difluorophenylacetic acid with appropriate safety measures. This compound is an irritant to

the eyes, respiratory system, and skin.

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: Laboratory coat.
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Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If

dust is generated, a NIOSH-approved respirator for organic vapors and particulates is

recommended.

Quantitative Data Summary
The following table summarizes key quantitative data for 2-Bromo-4,5-difluorophenylacetic
acid.

Property Value

Molecular Formula C₈H₅BrF₂O₂

Molecular Weight 251.03 g/mol

Appearance Solid

Solubility in Water Slightly soluble

Hazard Statements H315, H319, H335

Precautionary Codes
P261, P280, P305+P351+P338, P304+P340,

P405

Step-by-Step Disposal Protocol
The primary and recommended method for the disposal of 2-Bromo-4,5-difluorophenylacetic
acid is through a licensed hazardous waste disposal facility, typically involving incineration.[1]

Halogenated organic compounds require specific disposal procedures to prevent the release of

harmful substances into the environment.

Experimental Protocol: Waste Segregation and Packaging

Waste Identification and Segregation:

Identify the waste as "Halogenated Organic Waste."[1]

Do not mix with non-halogenated organic waste, inorganic waste, or aqueous solutions.

Cross-contamination can complicate the disposal process and create hazardous
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reactions.

Container Selection:

Use a dedicated, properly labeled, and sealable waste container. The container must be

compatible with the chemical and in good condition.

The container should be clearly marked with the words "Hazardous Waste" and

"Halogenated Organic Waste."

Waste Transfer (Solid Form):

If the compound is in solid form, carefully transfer the material into the designated waste

container inside a chemical fume hood to minimize dust inhalation.

For cleaning contaminated labware (e.g., beakers, spatulas), use a minimal amount of a

suitable organic solvent (e.g., acetone) and transfer the rinsate into the halogenated waste

container.

Waste Transfer (Solutions):

If the compound is in a solution with an organic solvent, transfer the solution directly into

the "Halogenated Organic Waste" container.

Aqueous solutions containing this acid should not be disposed of down the drain and must

be collected as hazardous waste.

Container Sealing and Labeling:

Securely seal the waste container.

Attach a hazardous waste label to the container. The label must include:

The full chemical name: "2-Bromo-4,5-difluorophenylacetic acid"

The approximate quantity of the waste.

The date of accumulation.
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The hazard characteristics (e.g., Irritant).

Storage Pending Disposal:

Store the sealed and labeled waste container in a designated, well-ventilated, and secure

area away from incompatible materials.

Follow your institution's guidelines for the temporary storage of hazardous waste.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide the waste manifest with all necessary information about the chemical. The final

disposal will likely be high-temperature incineration at a facility permitted to handle

halogenated organic waste.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 2-Bromo-4,5-difluorophenylacetic acid.
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Preparation & Handling

Disposal Procedure

Start: Have 2-Bromo-4,5-
difluorophenylacetic acid for disposal

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Chemical Fume Hood

Identify as 'Halogenated
Organic Waste'

Segregate from other
waste streams

Package in a labeled, sealed,
compatible container

Label container with 'Hazardous Waste',
chemical name, and date

Store in a designated
secure area

Contact EHS or licensed
waste contractor for pickup

End: Proper Disposal via
Incineration

Click to download full resolution via product page

Disposal Workflow for 2-Bromo-4,5-difluorophenylacetic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1274928?utm_src=pdf-custom-synthesis
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.benchchem.com/product/b1274928#2-bromo-4-5-difluorophenylacetic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b1274928#2-bromo-4-5-difluorophenylacetic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b1274928#2-bromo-4-5-difluorophenylacetic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b1274928#2-bromo-4-5-difluorophenylacetic-acid-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1274928?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

